Cas no 99875-61-3 (5-phenyloxolan-3-one)
5-phenyloxolan-3-one Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Furanone, dihydro-5-phenyl-
- 5-phenyloxolan-3-one
- 99875-61-3
- SCHEMBL9405189
- 898-734-7
- EN300-3028542
-
- MDL: MFCD24689894
- Inchi: 1S/C10H10O2/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-5,10H,6-7H2
- InChI Key: JQLBLPDNRKSRDY-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)CC(=O)C1
Computed Properties
- Exact Mass: 162.068079557Da
- Monoisotopic Mass: 162.068079557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
5-phenyloxolan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3028542-0.05g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 0.05g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-3028542-0.1g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-3028542-0.25g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-3028542-0.5g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 0.5g |
$847.0 | 2025-03-19 | |
| Enamine | EN300-3028542-1.0g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-3028542-2.5g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-3028542-5.0g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-3028542-10.0g |
5-phenyloxolan-3-one |
99875-61-3 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 | |
| Enamine | EN300-3028542-1g |
5-phenyloxolan-3-one |
99875-61-3 | 95% | 1g |
$1086.0 | 2023-09-06 | |
| Enamine | EN300-3028542-5g |
5-phenyloxolan-3-one |
99875-61-3 | 95% | 5g |
$3147.0 | 2023-09-06 |
5-phenyloxolan-3-one Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-phenyloxolan-3-one
Comprehensive Overview of 5-phenyloxolan-3-one (CAS No. 99875-61-3): Properties, Applications, and Industry Insights
5-phenyloxolan-3-one (CAS No. 99875-61-3) is a versatile organic compound belonging to the class of oxolane derivatives. This heterocyclic molecule features a phenyl group attached to a five-membered oxolan-3-one ring, making it a valuable intermediate in pharmaceutical, agrochemical, and fragrance industries. Its unique structural properties have garnered significant attention in recent years, particularly in the context of green chemistry and sustainable synthesis methodologies.
The growing interest in 5-phenyloxolan-3-one aligns with current industry trends toward bio-based intermediates and eco-friendly chemical processes. Researchers are actively exploring its potential as a building block for drug discovery, with particular focus on its role in developing central nervous system (CNS) therapeutics. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for medicinal chemistry applications.
From a synthetic chemistry perspective, 99875-61-3 serves as a crucial intermediate in the production of various flavor and fragrance compounds. Its aromatic character combined with the oxolane ring structure contributes to unique olfactory properties that are highly valued in the perfumery industry. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production routes for this compound, addressing the increasing demand for chiral building blocks in fine chemical synthesis.
The physicochemical properties of 5-phenyloxolan-3-one make it particularly interesting for material science applications. Its molecular structure suggests potential utility in polymer chemistry as a modifying agent or cross-linking component. Current research is investigating its incorporation into smart materials that respond to environmental stimuli, a hot topic in advanced material development circles.
In analytical chemistry, CAS 99875-61-3 has emerged as a reference standard for chromatographic applications, particularly in HPLC method development for related heterocyclic compounds. Its well-defined spectral characteristics (including distinct NMR fingerprints and mass spectrometry patterns) make it invaluable for method validation in quality control laboratories.
The safety profile of 5-phenyloxolan-3-one has been extensively studied in accordance with REACH regulations and OECD guidelines. While not classified as hazardous under current legislation, proper laboratory handling procedures should always be followed. The compound's biodegradation pathways are currently under investigation as part of broader environmental impact assessments for similar heterocyclic structures.
Market analysts note growing demand for 99875-61-3 in the Asia-Pacific region, particularly from pharmaceutical manufacturers in India and China. This trend reflects the broader shift of fine chemical production to emerging economies, where cost-effective synthesis capabilities are being rapidly developed. The compound's price stability and reliable supply chain make it attractive for long-term procurement strategies.
Recent patent literature reveals innovative applications of 5-phenyloxolan-3-one in electronic materials, particularly as a precursor for organic semiconductors. This aligns with the booming interest in flexible electronics and printed electronic devices. The compound's conjugated system and potential for molecular engineering make it a candidate for next-generation optoelectronic materials.
Quality specifications for CAS 99875-61-3 typically include parameters such as purity grade (generally ≥98%), residual solvent content, and heavy metal limits. Reputable suppliers provide comprehensive certificates of analysis and stability data to ensure compliance with GMP standards where required for pharmaceutical applications.
Future research directions for 5-phenyloxolan-3-one include exploration of its biological activity profile and potential structure-activity relationships. Computational chemistry approaches, particularly molecular docking studies, are being employed to predict its interactions with various biological targets. These investigations may unlock new therapeutic applications for this versatile compound in coming years.
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